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Compound of Interest

Compound Name:
2-Morpholin-4-yl-2-

phenylethylamine

CAS No.: 31466-44-1

Cat. No.: B1274615

Get Quote

Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-Morpholin-4-yl-2-
phenylethylamine (CAS No. 31466-44-1), a substituted phenethylamine derivative

incorporating a morpholine moiety. This document consolidates its fundamental

physicochemical properties, explores its structural context within neuropharmacology, presents

a representative synthetic approach based on established chemical principles, and discusses

its potential applications as a scaffold in medicinal chemistry and drug discovery. While this

compound is commercially available as a building block, this guide aims to provide the scientific

context necessary for its evaluation and use in a research and development setting.

Core Compound Identification and Properties
2-Morpholin-4-yl-2-phenylethylamine is an organic compound characterized by a central

ethylamine chain substituted with both a phenyl group and a morpholine ring at the C2 position.

This unique substitution pattern places it within the broad and pharmacologically significant
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class of phenethylamines.[1] The incorporation of the morpholine ring, a common heterocycle

in medicinal chemistry, enhances its potential for biological interactions.[2][3]

Property Value Source(s)

IUPAC Name
2-morpholin-4-yl-2-

phenylethanamine
[2]

CAS Number 31466-44-1 [2][4]

Molecular Formula C₁₂H₁₈N₂O [2][4][5]

Molecular Weight 206.29 g/mol [2][3]

Appearance Viscous Liquid [2]

Purity ≥ 95% (by NMR, typical) [2]

SMILES
C1COCCN1C(CN)C2=CC=CC

=C2
[2]

InChI Key
WSNSRJWLIVDXDI-

UHFFFAOYSA-N
[2]

Scientific Context and Potential Pharmacological
Significance
The Phenethylamine Scaffold
The 2-phenylethylamine backbone is a foundational structure for a vast array of neuroactive

compounds, including endogenous neurotransmitters, stimulants, and psychedelic agents.[6]

Its derivatives are known to interact with various components of the central nervous system

(CNS). Phenethylamines can regulate monoamine neurotransmission by acting as agonists at

trace amine-associated receptors (TAAR1) or by influencing the activity of monoamine

transporters for dopamine (DAT), norepinephrine (NET), and serotonin (SERT).[7] The parent

compound, phenethylamine, acts as a central nervous system stimulant.[6]

The Morpholine Moiety in Drug Design
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The morpholine ring is a privileged scaffold in medicinal chemistry, frequently incorporated into

drug candidates to improve pharmacokinetic properties such as solubility, metabolic stability,

and oral bioavailability.[7] Its presence can facilitate hydrogen bonding and provide a rigid

conformational constraint. Marketed drugs containing the morpholine heterocycle include the

antibiotic Linezolid and the anticancer agent Gefitinib.[7]

Implied Applications of 2-Morpholin-4-yl-2-
phenylethylamine
Given its hybrid structure, 2-Morpholin-4-yl-2-phenylethylamine is primarily utilized as a

versatile building block in synthetic and medicinal chemistry.[2][3] Chemical suppliers note its

application in research focused on:

Pharmaceutical Development: Serving as a starting material or intermediate for more

complex molecules targeting neurological disorders.[2][3]

Neurotransmitter Modulation: Use in the synthesis of novel compounds for studying

neurotransmitter systems.[2][3]

Biochemical Research: As a tool for creating probes to investigate enzyme activities and

receptor interactions.[3]

The logical relationship between its structural components and potential applications is

visualized below.
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Structural Features

Inferred Properties & Applications

Phenethylamine Core

CNS Activity Potential

Known Neuroactivity
of Class

Morpholine Moiety

Improved Pharmacokinetics

Common Role in
Drug Design

Scaffold for Medicinal Chemistry

Styrene Oxide 2-Morpholino-1-phenylethan-1-ol
Ring-opening with

Morpholine 2-Morpholino-1-phenylethan-1-oneOxidation (e.g., PCC, Swern) N-benzyl-2-morpholino-2-phenylethanamine
Reductive Amination

(Benzylamine, NaBH(OAc)₃) 2-Morpholin-4-yl-2-phenylethylamine
(Final Product)

Debenzylation (e.g., H₂, Pd/C)

Click to download full resolution via product page

Caption: A plausible synthetic pathway to the target compound.

General Experimental Protocol: Reductive Amination
This protocol describes a general procedure for the reductive amination step (C → D in the

diagram above), a crucial transformation in amine synthesis. Note: This is a generalized

method and requires optimization for specific substrates.

Objective: To couple a ketone with a primary amine in the presence of a reducing agent to form

a secondary amine.
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Materials:

Ketone precursor (e.g., 2-Morpholino-1-phenylethan-1-one)

Primary amine (e.g., Benzylamine)

Reducing agent (e.g., Sodium triacetoxyborohydride, NaBH(OAc)₃)

Anhydrous solvent (e.g., Dichloromethane (DCM) or 1,2-Dichloroethane (DCE))

Acetic acid (optional, as catalyst)

Saturated sodium bicarbonate solution

Brine

Anhydrous magnesium or sodium sulfate

Rotary evaporator

Standard laboratory glassware

Procedure:

Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or

Argon), add the ketone (1.0 eq) and dissolve in the anhydrous solvent (e.g., DCM).

Amine Addition: Add the primary amine (1.1 eq) to the solution. If desired, a catalytic amount

of acetic acid can be added to facilitate imine formation. Stir the mixture at room temperature

for 30-60 minutes.

Reductant Addition: Carefully add the reducing agent, sodium triacetoxyborohydride (1.5 eq),

portion-wise to the stirring solution. The addition may be exothermic.

Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the reaction

progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass

Spectrometry (LC-MS) until the starting material is consumed (typically 2-24 hours).
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Workup: Upon completion, quench the reaction by slowly adding saturated sodium

bicarbonate solution. Stir vigorously until gas evolution ceases. Transfer the mixture to a

separatory funnel.

Extraction: Separate the organic layer. Extract the aqueous layer twice more with the organic

solvent (DCM).

Washing and Drying: Combine the organic layers and wash sequentially with water and then

brine. Dry the organic layer over anhydrous magnesium or sodium sulfate.

Purification: Filter off the drying agent and concentrate the filtrate in vacuo using a rotary

evaporator. The resulting crude product can be purified by column chromatography on silica

gel to yield the desired secondary amine.

Self-Validation: The success of each step is validated through rigorous monitoring. TLC

analysis should show the disappearance of the ketone spot and the appearance of a new,

more polar amine product spot. Final product identity and purity would be confirmed using ¹H

NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Summary and Future Directions
2-Morpholin-4-yl-2-phenylethylamine is a commercially available compound whose value lies

in its potential as a synthetic intermediate. Its structure combines the neuroactive

phenethylamine core with the pharmacokinetically favorable morpholine ring, making it an

attractive starting point for the synthesis of novel compounds for CNS-related drug discovery.

While detailed pharmacological data on this specific molecule is not prevalent in the public

domain, its constituent parts suggest a high potential for biological activity. Future research

efforts could focus on the synthesis of a library of derivatives based on this scaffold, followed

by systematic screening against a panel of CNS targets, such as G-protein coupled receptors

(GPCRs) and neurotransmitter transporters, to elucidate its structure-activity relationships

(SAR) and identify potential therapeutic leads.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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morpholin-4-yl-2-phenylethylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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